Cas no 89321-45-9 (Quinolinium, 3-cyano-1-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Quinolinium, 3-cyano-1-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 89321-45-9
• MF: C₁₈H₁₂F₃N₂
• MW: 313.296494483948
• CID: 604180
• PubChem ID: 14114395
• Update Time: 2025-04-19

Quinolinium, 3-cyano-1-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 3-cyano-1-[[4-(trifluoromethyl)phenyl]methyl]-
• 1-[[4-(trifluoromethyl)phenyl]methyl]quinolin-1-ium-3-carbonitrile
• DTXSID40556076
• 89321-45-9
• 3-Cyano-1-{[4-(trifluoromethyl)phenyl]methyl}quinolin-1-ium

• Inchi： 1S/C18H12F3N2/c19-18(20,21)16-7-5-13(6-8-16)11-23-12-14(10-22)9-15-3-1-2-4-17(15)23/h1-9,12H,11H2/q+1
• InChI Key： IMONDSJKBOAPTM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C[N+]1=CC(C#N)=CC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 313.09525788g/mol
• Monoisotopic Mass: 313.09525788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 27.7Ų